Cas no 1152964-01-6 (Benzenamine, N-(3-methylbutyl)-2-(methylthio)-)

Benzenamine, N-(3-methylbutyl)-2-(methylthio)- structure

1152964-01-6 structure

Product Name:Benzenamine, N-(3-methylbutyl)-2-(methylthio)-

CAS No:1152964-01-6

MF:C₁₂H₁₉NS

MW:209.350961923599

CID:5215419

Update Time:2026-03-06

Benzenamine, N-(3-methylbutyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, N-(3-methylbutyl)-2-(methylthio)-
- Inchi： 1S/C12H19NS/c1-10(2)8-9-13-11-6-4-5-7-12(11)14-3/h4-7,10,13H,8-9H2,1-3H3
- InChI Key： YVQOAUMUIGBOFC-UHFFFAOYSA-N
- SMILES： C1(NCCC(C)C)=CC=CC=C1SC

Benzenamine, N-(3-methylbutyl)-2-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-166823-0.05g	N-(3-methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6		0.05g	$612.0	2023-02-17
Enamine	EN300-166823-0.1g	N-(3-methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6		0.1g	$640.0	2023-02-17
Enamine	EN300-166823-0.25g	N-(3-methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6		0.25g	$670.0	2023-02-17
Enamine	EN300-166823-0.5g	N-(3-methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6		0.5g	$699.0	2023-02-17
Enamine	EN300-166823-1.0g	N-(3-methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6		1g	$0.0	2023-06-07
Enamine	EN300-166823-2.5g	N-(3-methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6		2.5g	$1428.0	2023-02-17
Enamine	EN300-166823-5.0g	N-(3-methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6		5.0g	$2110.0	2023-02-17
Enamine	EN300-166823-10.0g	N-(3-methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6		10.0g	$3131.0	2023-02-17
Ambeed	A1056405-1g	N-(3-Methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6	95%	1g	$398.0	2024-04-26
Ambeed	A1056405-5g	N-(3-Methylbutyl)-2-(methylsulfanyl)aniline	1152964-01-6	95%	5g	$1047.0	2024-04-26

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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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